Cas no 1823501-25-2 (Benzyl 5-methoxy-6-nitroindoline-1-carboxylate)

• Product Name: Benzyl 5-methoxy-6-nitroindoline-1-carboxylate
• CAS No: 1823501-25-2
• MF: C₁₇H₁₆N₂O₅
• MW: 328.319344520569
• CID: 5059927
• Update Time: 2023-08-25

Benzyl 5-methoxy-6-nitroindoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 5-methoxy-6-nitroindoline-1-carboxylate

• Inchi： 1S/C17H16N2O5/c1-23-16-9-13-7-8-18(14(13)10-15(16)19(21)22)17(20)24-11-12-5-3-2-4-6-12/h2-6,9-10H,7-8,11H2,1H3
• InChI Key： PFYJTHDWDGXAOR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C2C=C(C(=CC=2CC1)OC)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 460
• XLogP3: 3
• Topological Polar Surface Area: 84.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids